molecular formula C11H8N4O2 B8660241 5-Nitro-3-(1H-pyrrol-2-yl)-1H-indazole CAS No. 351458-51-0

5-Nitro-3-(1H-pyrrol-2-yl)-1H-indazole

Cat. No. B8660241
CAS RN: 351458-51-0
M. Wt: 228.21 g/mol
InChI Key: CFAUVALBGQEKRO-UHFFFAOYSA-N
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Description

5-Nitro-3-(1H-pyrrol-2-yl)-1H-indazole is a useful research compound. Its molecular formula is C11H8N4O2 and its molecular weight is 228.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Nitro-3-(1H-pyrrol-2-yl)-1H-indazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Nitro-3-(1H-pyrrol-2-yl)-1H-indazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

351458-51-0

Product Name

5-Nitro-3-(1H-pyrrol-2-yl)-1H-indazole

Molecular Formula

C11H8N4O2

Molecular Weight

228.21 g/mol

IUPAC Name

5-nitro-3-(1H-pyrrol-2-yl)-1H-indazole

InChI

InChI=1S/C11H8N4O2/c16-15(17)7-3-4-9-8(6-7)11(14-13-9)10-2-1-5-12-10/h1-6,12H,(H,13,14)

InChI Key

CFAUVALBGQEKRO-UHFFFAOYSA-N

Canonical SMILES

C1=CNC(=C1)C2=NNC3=C2C=C(C=C3)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of (2-chloro-5-nitro-phenyl)-(1H-pyrrol-2-yl)-methanone (600 mg) and hydrazine hydrate (0.5 mL) in toluene (20 mL) and DMF (3 mL) was heated at 120° C. for 2 hours. The reaction was concentrated, the residue was washed with water and recrystallized to give 0.42 g (77%) of the titled compound as an orange solid.
Quantity
600 mg
Type
reactant
Reaction Step One
Quantity
0.5 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Yield
77%

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